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Compound of Interest

Compound Name:
5-bromo-3,3-diethyl-2,3-dihydro-

1H-indol-2-one

Cat. No.: B1289025 Get Quote

The indolin-2-one core, also known as oxindole, is a privileged heterocyclic scaffold in

medicinal chemistry, forming the structural basis of numerous natural products and synthetic

compounds with a wide array of biological activities. The strategic substitution on this core

allows for the fine-tuning of its pharmacological properties. The introduction of a bromine atom

at the 5-position, coupled with geminal diethyl groups at the 3-position, as seen in 5-bromo-
3,3-diethyl-2,3-dihydro-1H-indol-2-one, creates a unique chemical entity with potential for

exploration in drug discovery. This guide provides a comprehensive overview of the commercial

availability, quality assessment, synthesis, and potential applications of this specific molecule

for researchers and drug development professionals.

Part 1: Commercial Sourcing and Supplier
Landscape
Procuring specialty chemicals like 5-bromo-3,3-diethyl-2,3-dihydro-1H-indol-2-one requires

careful selection of suppliers to ensure material quality and batch-to-batch consistency, which

are critical for reproducible research.

Identified Commercial Suppliers
A primary supplier for 5-bromo-3,3-diethyl-2,3-dihydro-1H-indol-2-one is BLDpharm, who list

the compound under the following identifiers:
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Identifier Value

CAS Number 304876-06-0[1]

Molecular Formula C₁₂H₁₄BrNO[1]

Molecular Weight 268.15 g/mol [1]

MDL Number MFCD13192264[1]

Another potential supplier is Appchem, which also lists the compound with the same CAS

number and molecular formula.[2] For researchers interested in a salt form, the hydrochloride

version is also commercially available.

It is standard practice for suppliers like BLDpharm and Bidepharm to provide batch-specific

Certificates of Analysis (CoA) upon request, which would include details on purity as

determined by techniques such as Nuclear Magnetic Resonance (NMR) and High-Performance

Liquid Chromatography (HPLC).[3]

Part 2: Quality Control and Analytical
Characterization
Prior to its use in any experimental setting, rigorous quality control and characterization of 5-
bromo-3,3-diethyl-2,3-dihydro-1H-indol-2-one are imperative. While a specific CoA for this

compound is not publicly available, this section outlines the standard analytical methodologies

employed for the structural confirmation and purity assessment of similar bromo-indole

derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.

For 5-bromo-3,3-diethyl-2,3-dihydro-1H-indol-2-one, both ¹H and ¹³C NMR would be

essential.

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons on the bromo-substituted benzene ring, the N-H proton of the lactam, and the
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methylene and methyl protons of the two ethyl groups. The chemical shifts and coupling

patterns of the aromatic protons would confirm the 5-bromo substitution pattern.

¹³C NMR: The carbon NMR spectrum would provide evidence for all 12 carbon atoms in the

molecule, including the characteristic carbonyl carbon of the lactam, the quaternary carbon

at the 3-position, and the carbons of the aromatic ring and the ethyl substituents.

High-Performance Liquid Chromatography (HPLC)
HPLC is a cornerstone technique for determining the purity of a chemical compound. A reverse-

phase HPLC method is typically suitable for bromo-indole derivatives.[4][5]

Illustrative HPLC Protocol for a Bromo-Indole Derivative:

Parameter Condition

Column C18 Reverse-Phase Column

Mobile Phase

A gradient of acetonitrile and water, often with a

small percentage of an acid like formic or

phosphoric acid to improve peak shape.[4][5]

Detection

UV spectrophotometer, typically at wavelengths

around 254 nm or 280 nm where the indole

chromophore absorbs.

Flow Rate Typically 1.0 mL/min for analytical scale.

Injection Volume 5-20 µL

The resulting chromatogram should ideally show a single major peak corresponding to the

target compound, with the purity calculated based on the area percentage of this peak relative

to any impurity peaks.

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of the compound. For 5-bromo-3,3-
diethyl-2,3-dihydro-1H-indol-2-one (C₁₂H₁₄BrNO), the expected monoisotopic mass is

approximately 267.03 g/mol . The isotopic pattern characteristic of a bromine-containing
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compound (two major peaks of nearly equal intensity separated by 2 m/z units, corresponding

to the ⁷⁹Br and ⁸¹Br isotopes) would be a key confirmatory feature.

Procurement In-House Analysis

Decision

Select Supplier
(e.g., BLDpharm) Request CoA NMR Spectroscopy

(¹H, ¹³C)
Verify Structure HPLC AnalysisAssess Purity Mass SpectrometryConfirm Mass

Proceed to ExperimentMeets Specs

Reject Batch

Does Not Meet Specs

Click to download full resolution via product page

Caption: Quality Control Workflow for Procured Chemicals.

Part 3: Synthesis of 5-bromo-3,3-diethyl-2,3-dihydro-
1H-indol-2-one
While a specific literature preparation for 5-bromo-3,3-diethyl-2,3-dihydro-1H-indol-2-one is

not readily available, a plausible synthetic route can be devised based on established methods

for the synthesis of related 3,3-disubstituted oxindoles. A common and effective method

involves the alkylation of a 5-bromooxindole precursor.

Proposed Synthetic Pathway
The synthesis would likely start from 5-bromooxindole, which can be prepared from 5-bromo-

1H-indole. The key step is the dialkylation at the C3 position.

5-Bromo-1H-indole Oxidation 5-Bromoisatin Reduction 5-Bromooxindole
Dialkylation with

Ethyl Iodide/Bromide
(strong base, e.g., NaH)

5-bromo-3,3-diethyl-
2,3-dihydro-1H-indol-2-one

Click to download full resolution via product page

Caption: Proposed Synthetic Route.
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Experimental Protocol (Hypothetical):

Preparation of 5-Bromooxindole: This intermediate can be synthesized from 5-bromo-1H-

indole through various methods, such as oxidation to 5-bromoisatin followed by reduction.

Dialkylation of 5-Bromooxindole:

To a solution of 5-bromooxindole in a suitable anhydrous solvent (e.g., DMF or THF) under

an inert atmosphere (e.g., nitrogen or argon), a strong base such as sodium hydride (NaH)

is added portion-wise at 0 °C.

The reaction mixture is stirred until the evolution of hydrogen gas ceases, indicating the

formation of the enolate.

Two to three equivalents of an ethylating agent, such as ethyl iodide or ethyl bromide, are

then added, and the reaction is allowed to warm to room temperature and stirred until

completion (monitored by TLC).

The reaction is quenched with water, and the product is extracted with an organic solvent

(e.g., ethyl acetate).

The organic layer is washed, dried, and concentrated under reduced pressure.

The crude product is then purified by column chromatography on silica gel to yield the

desired 5-bromo-3,3-diethyl-2,3-dihydro-1H-indol-2-one.

Part 4: Potential Applications in Research and Drug
Discovery
While specific biological data for 5-bromo-3,3-diethyl-2,3-dihydro-1H-indol-2-one is not yet

published, the broader class of substituted indolin-2-ones has shown significant promise in

various therapeutic areas, particularly in oncology.

Anticancer Potential
Many 3-substituted indolin-2-one derivatives have been identified as potent inhibitors of various

protein kinases, which are crucial regulators of cell signaling pathways that are often
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dysregulated in cancer. For instance, compounds with this core structure have been shown to

inhibit receptor tyrosine kinases (RTKs) such as VEGFR and EGFR, which are key targets in

anti-angiogenic and anti-proliferative cancer therapies. The presence of the bromo substituent

can enhance the binding affinity and potency of these inhibitors.

Use as a Chemical Probe or Building Block
Given its specific substitution pattern, 5-bromo-3,3-diethyl-2,3-dihydro-1H-indol-2-one can

serve as a valuable chemical probe to investigate the structure-activity relationships of kinase

inhibitors. The bromine atom also provides a synthetic handle for further functionalization

through cross-coupling reactions, allowing for the creation of a library of more complex

derivatives for screening in various biological assays.

Conclusion
5-bromo-3,3-diethyl-2,3-dihydro-1H-indol-2-one is a commercially available compound with

significant potential for exploration in drug discovery and chemical biology. This guide provides

a framework for researchers to source, validate, and potentially synthesize this molecule. While

specific biological data on this compound remains to be published, its structural relationship to

a well-established class of bioactive molecules, particularly kinase inhibitors, makes it a

compelling candidate for further investigation. As with any research chemical, careful analytical

characterization is paramount to ensure the reliability and reproducibility of experimental

results.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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